Cas no 17329-31-6 (6-Amino-3H-quinazolin-4-one)

6-Amino-3H-quinazolin-4-one Properties

Names and Identifiers

• 6-Amino-3H-quinazolin-4-one
• 6-Aminoquinazolin-4(3H)-one
• 6-Amino-4-hydroxyquinazoline
• 6-amino-1H-quinazolin-4-one
• 6-Amino-4-quinazolinol
• 6-AMINO-4-QUINAZOLINONE
• 6-AMinoquinazolin-4-one
• 6-amino-4(3h)-quinazolinone
• 6-AMINO-4(1H)-QUINAZOLINONE
• 6-Amino-3H-quinazoline-4-one
• ASINEX-REAG BAS 10150436
• 6-amino-3,4-dihydroquinazolin-4-one
• MAIZCACENPZNCN-UHFFFAOYSA-N
• 4(1H)-Quinazolinone, 6-amino-
• 6-amino-3-hydroquinazolin-4-one
• NSC338202
• 6-aminoquinazolin-4-ol
• 4-hydroxy-6-amino-quinazoline
• 6-aminoquinazolin-4(1H)-one
• 6-Aminoquinazoline-4(3H)-o
• +Expand

• MDL： MFCD01219542
• InChIKey： MAIZCACENPZNCN-UHFFFAOYSA-N
• Inchi： 1S/C8H7N3O/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,9H2,(H,10,11,12)
• SMILES： O=C1C2C([H])=C(C([H])=C([H])C=2N=C([H])N1[H])N([H])[H]

Computed Properties

• Exact Mass: 161.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 67.5

Experimental Properties

• LogP: 1.49880
• PSA: 72.03000
• Boiling Point: 421.1°C at 760 mmHg